Cas no 97328-74-0 (Treponemycin)

• Product name: Treponemycin
• CAS No: 97328-74-0
• MF: C₂₈H₄₃NO₆
• MW: 489.644129037857
• CID: 1002136

Treponemycin Chemical and Physical Properties

Names and Identifiers

• treponemycin
• (1R,2R)-2-[(2S,4E,6Z,8R,9S,11R,13S,15S,16S)-7-Cyano-8,16-dihydrox y-9,11,13,15-tetramethyl-18-oxooxacyclooctadeca-4,6-dien-2-yl]cyc lopentanecarboxylic acid
• Borrelidin
• (-)-borrelidin
• C28H43NO6
• cid_310900
• BIB3043
• OJCKRNPLOZHAOU-UGKRXNSESA-N
• BDBM50
• Treponemycin

• Inchi： 1S/C28H43NO6/c1-17-12-18(2)14-20(4)27(32)21(16-29)8-5-6-11-25(22-9-7-10-23(22)28(33)34)35-26(31)15-24(30)19(3)13-17/h5-6,8,17-20,22-25,27,30,32H,7,9-15H2,1-4H3,(H,33,34)/b6-5+,21-8-/t17-,18+,19-,20-,22+,23+,24-,25-,27+/m0/s1
• InChI Key： OJCKRNPLOZHAOU-UGKRXNSESA-N
• SMILES： O1C(C[C@@H]([C@@H](C)C[C@@H](C)C[C@@H](C)C[C@H](C)[C@H](C(C#N)=CC=CC[C@H]1[C@@H]1CCC[C@H]1C(=O)O)O)O)=O |c:18,t:20|
• BRN： 0066270

Computed Properties

• Exact Mass: 489.309
• Monoisotopic Mass: 489.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 128

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.14
• Boiling Point: 710.3 °C at 760 mmHg
• Flash Point: 383.4 °C
• Refractive Index: 1.538
• PSA: 127.85000
• LogP: 4.63558

Treponemycin Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues